Cas no 1044067-62-0 (4-(Benzyloxy)-3-fluorobenzonitrile)
1044067-62-0 structure
Product Name:4-(Benzyloxy)-3-fluorobenzonitrile
CAS No:1044067-62-0
MF:C14H10FNO
MW:227.233706951141
CID:2861725
Update Time:2023-08-10
4-(Benzyloxy)-3-fluorobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-(benzyloxy)-3-fluorobenzonitrile
- 4-(Benzyloxy)-3-fluorobenzonitrile
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- Inchi： 1S/C14H10FNO/c15-13-8-12(9-16)6-7-14(13)17-10-11-4-2-1-3-5-11/h1-8H,10H2
- InChI Key： GYEMVJFIDGHPMK-UHFFFAOYSA-N
- SMILES： FC1C=C(C#N)C=CC=1OCC1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 279
- XLogP3: 3.2
- Topological Polar Surface Area: 33
4-(Benzyloxy)-3-fluorobenzonitrile Related Literature
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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